Cas no 2034261-82-8 (6-fluoro-3-{1-[2-(1H-pyrazol-1-yl)propanoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 6-fluoro-3-{1-[2-(1H-pyrazol-1-yl)propanoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034261-82-8
• MF: C₁₉H₂₀FN₅O₃
• MW: 385.3922
• CID: 5348192
• Update Time: 2025-07-17

6-fluoro-3-{1-[2-(1H-pyrazol-1-yl)propanoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-[1-(2-pyrazol-1-ylpropanoyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
• 3-(1-(2-(1H-pyrazol-1-yl)propanoyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione
• 6-fluoro-3-{1-[2-(1H-pyrazol-1-yl)propanoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C19H20FN5O3/c1-12(24-8-2-7-21-24)17(26)23-9-5-14(6-10-23)25-18(27)15-11-13(20)3-4-16(15)22-19(25)28/h2-4,7-8,11-12,14H,5-6,9-10H2,1H3,(H,22,28)
• InChI Key： HIFMTSSQTDPXKI-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C2=C(C=1[H])C(N(C(N2[H])=O)C1([H])C([H])([H])C([H])([H])N(C(C([H])(C([H])([H])[H])N2C([H])=C([H])C([H])=N2)=O)C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 639
• XLogP3: 1.3
• Topological Polar Surface Area: 87.5

Additional information on 6-fluoro-3-{1-[2-(1H-pyrazol-1-yl)propanoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

Recent Advances in the Study of 6-fluoro-3-{1-[2-(1H-pyrazol-1-yl)propanoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 2034261-82-8)

The compound 6-fluoro-3-{1-[2-(1H-pyrazol-1-yl)propanoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 2034261-82-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinazoline-dione scaffold and piperidine-pyrazole hybrid structure, is being investigated for its potential therapeutic applications, particularly in the realm of kinase inhibition and targeted cancer therapies. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of this compound on a panel of protein kinases, including PI3K and mTOR, which are critical targets in oncology. The study demonstrated that 6-fluoro-3-{1-[2-(1H-pyrazol-1-yl)propanoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione exhibits nanomolar potency against these kinases, with IC50 values ranging from 5 to 20 nM. Molecular docking simulations revealed that the compound binds to the ATP-binding site of these kinases, stabilizing an inactive conformation and preventing phosphorylation of downstream substrates.

Further investigations into the pharmacokinetic profile of this compound were conducted in preclinical models. A 2024 study in Drug Metabolism and Disposition reported favorable oral bioavailability (~60%) and a half-life of approximately 8 hours in rodent models. The compound also demonstrated good blood-brain barrier penetration, suggesting potential applications in central nervous system (CNS)-related malignancies. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation was identified as a primary route of clearance.

Structural modifications of 6-fluoro-3-{1-[2-(1H-pyrazol-1-yl)propanoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione have been explored to enhance its selectivity and reduce off-target effects. A recent SAR study highlighted the importance of the fluoro substituent at position 6 of the quinazoline ring for maintaining high affinity, while modifications to the pyrazole moiety were found to influence kinase selectivity. These findings are guiding the development of next-generation derivatives with improved therapeutic indices.

In summary, 6-fluoro-3-{1-[2-(1H-pyrazol-1-yl)propanoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a promising scaffold for kinase-targeted therapies. Ongoing research aims to address its metabolic limitations while capitalizing on its potent inhibitory activity. The compound's unique chemical structure (CAS: 2034261-82-8) continues to serve as a valuable template for drug discovery efforts in oncology and beyond.